5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline

• IUPAC Name: 5-[(4-phenylmethoxypiperidin-1-yl)methyl]quinoxaline
• InChI: InChI=1S/C21H23N3O/c1-2-5-17(6-3-1)16-25-19-9-13-24(14-10-19)15-18-7-4-8-20-21(18)23-12-11-22-20/h1-8,11-12,19H,9-10,13-16H2
• InChI Key: JZAAFJVWICEYQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC2=CC=CC=C2)CC3=C4C(=CC=C3)N=CC=N4
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline is a complex organic compound that belongs to the class of quinoxalines. Quinoxalines are heterocyclic compounds containing a benzene ring fused to a pyrazine ring. This specific compound is characterized by the presence of a benzyloxy group attached to a piperidine ring, which is further connected to a quinoxaline core. The unique structure of this compound makes it of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline typically involves multi-step organic reactions. One common method includes the condensation of 2-nitroaniline with benzyl chloride to form an intermediate, which is then reduced to 2-aminobenzylamine. This intermediate undergoes cyclization with glyoxal to form the quinoxaline core.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially at the benzyloxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

Oxidation: Formation of quinoxaline derivatives with oxidized functional groups.

Reduction: Formation of reduced quinoxaline derivatives.

Substitution: Formation of substituted quinoxaline derivatives with various functional groups.

Scientific Research Applications

5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: Used in the development of new materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of 5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline involves its interaction with specific molecular targets. The benzyloxy group allows the compound to bind to certain enzymes or receptors, modulating their activity. The piperidinylmethyl group enhances the compound’s ability to penetrate biological membranes, increasing its efficacy. The quinoxaline core is responsible for the compound’s overall stability and reactivity .

Comparison with Similar Compounds

Similar Compounds

Quinoxaline: The parent compound, lacking the benzyloxy and piperidinylmethyl groups.

Benzopyrazine: An isomer of quinoxaline with similar properties.

Quinazoline: Another heterocyclic compound with a similar structure but different biological activities.

Uniqueness

5-{[4-(benzyloxy)-1-piperidinyl]methyl}quinoxaline is unique due to its specific functional groups, which confer distinct chemical and biological properties. The benzyloxy group enhances its reactivity, while the piperidinylmethyl group improves its biological activity and membrane permeability .